Cas no 1804164-65-5 (1-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one
• CAS No: 1804164-65-5
• MF: C₁₂H₁₅BrO₂
• MW: 271.150303125381
• CID: 4972438
• Update Time: 2025-07-22

1-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one

• Inchi： 1S/C12H15BrO2/c1-3-10-5-4-9(7-14)6-11(10)12(13)8(2)15/h4-6,12,14H,3,7H2,1-2H3
• InChI Key： UVMCBXXDANCQRM-UHFFFAOYSA-N
• SMILES： BrC(C(C)=O)C1C=C(CO)C=CC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 218
• XLogP3: 2.3
• Topological Polar Surface Area: 37.3

Additional information on 1-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one

Introduction to 1-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804164-65-5)

1-Bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one (CAS No. 1804164-65-5) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its unique structural and functional properties. This compound, featuring a brominated ketone moiety linked to an aromatic ring with an ethyl and hydroxymethyl substituents, presents a versatile scaffold for the development of novel bioactive molecules.

The molecular structure of 1-bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one encompasses several key functional groups that contribute to its reactivity and potential applications. The presence of a bromine atom at the alpha position relative to the carbonyl group enhances its utility as an intermediate in cross-coupling reactions, particularly in Suzuki-Miyaura and Stille couplings, which are widely employed in the synthesis of complex organic molecules. Additionally, the aromatic ring substituted with both ethyl and hydroxymethyl groups introduces steric and electronic effects that can modulate the compound's interactions with biological targets.

In recent years, there has been growing interest in leveraging such structural motifs for the discovery of new therapeutic agents. The combination of a brominated ketone and an aromatic system with specific substituents makes this compound a promising candidate for further exploration in medicinal chemistry. Researchers have been investigating its potential as a precursor for the synthesis of inhibitors targeting various enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration.

One of the most compelling aspects of 1-bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one is its role in the development of small-molecule probes for biochemical studies. The compound's ability to undergo selective modifications allows chemists to generate libraries of derivatives with tailored properties. These derivatives can be screened for activity against specific biological targets, providing insights into drug-like characteristics such as binding affinity, selectivity, and pharmacokinetic properties.

Recent advancements in computational chemistry have further enhanced the utility of this compound. Molecular modeling studies have demonstrated that the structural features of 1-bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one can be optimized to improve interactions with biological macromolecules. By integrating experimental data with computational predictions, researchers can design more effective analogs with enhanced potency and reduced toxicity.

The hydroxymethyl group in 1-bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one also offers opportunities for further functionalization through oxidation or reduction reactions. This flexibility allows for the synthesis of diverse derivatives, including alcohols, ethers, and esters, which can exhibit distinct biological activities. Such modifications are crucial for fine-tuning the pharmacological profile of lead compounds during drug discovery campaigns.

In addition to its applications in drug development, 1-bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one has found utility in materials science. Its ability to participate in polymerization reactions makes it a valuable building block for creating novel polymeric materials with tailored properties. These materials can range from biodegradable polymers to advanced coatings, showcasing the broad applicability of this compound beyond traditional pharmaceutical contexts.

The synthesis of 1-bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one itself presents an interesting challenge due to its complex structural features. However, modern synthetic methodologies have made significant strides in improving the efficiency and scalability of its production. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled chemists to access this compound with high purity and yield, facilitating further downstream applications.

As research continues to uncover new applications for 1-bromo-1-(2-ethyl-5-(hydroxymethyl)phenyl)propan-2-one, its importance in both academic and industrial settings is likely to grow. The compound's unique combination of structural features and reactivity makes it a cornerstone in the development of innovative chemical solutions across multiple disciplines. Whether used as a building block for drug discovery or a precursor for advanced materials, this molecule exemplifies the power of organic chemistry in addressing complex scientific challenges.